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Compound of Interest

Compound Name: 2,6-Dichlorobenzaldehyde

Cat. No.: B137635

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling protocols, and emergency
procedures for 2,6-Dichlorobenzaldehyde (CAS No. 83-38-5). The following sections detail
the compound's properties, associated hazards, and recommended safety practices to ensure
the well-being of laboratory personnel and the protection of the environment.

Physicochemical and Toxicological Properties

A thorough understanding of the physical, chemical, and toxicological properties of 2,6-
Dichlorobenzaldehyde is fundamental for its safe handling. The following tables summarize
key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7HaCI20 [1]
Molecular Weight 175.01 g/mol [11[2][3]
White to light beige or pale
Appearance yellow crystalline
powder/flakes.[1][2][4][5][6]
Melting Point 68-71 °C [2][314][5]16]
Boiling Point 165 °C [2][6]
Flash Point 135 °C (275 °F) [1][6]
N Insoluble in water (<0.1 g/100
Solubility
mL at 23 °C).[1][2][4][6]
Vapor Pressure 0.0406 mmHg at 25°C [4]
Stable under recommended
N storage conditions. Sensitive
Stability s )
to air, light, and moisture.[1][2]
[41[5]
Hazard Classification GHS Category Description

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and
eye damage.[7][8][9][10]

Causes serious eye damage.

Serious Eye Damage/Irritation Category 1
[71[]
Acute Toxicity (Oral) Category 4 Harmful if swallowed.[8]
) o May cause an allergic skin
Skin Sensitization Category 1 )
reaction.[8]
Hazardous to the Aquatic Toxic to aquatic life with long
Category 2

Environment (Long-Term)

lasting effects.[8]
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Hazard Identification and Personal Protection

2,6-Dichlorobenzaldehyde is a hazardous substance that requires strict adherence to safety
protocols. The primary hazards include severe skin and eye damage, oral toxicity, and potential
for allergic skin reactions.[7][8][9]

GHS Hazard Statements

e H314: Causes severe skin burns and eye damage.[8]
e H302: Harmful if swallowed.[8]
e H317: May cause an allergic skin reaction.[8]

e H411: Toxic to aquatic life with long lasting effects.[8]

Recommended Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when
handling 2,6-Dichlorobenzaldehyde:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield should also be used.[8][10]

o Skin Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) and
protective clothing. A lab coat is essential, and for larger quantities, chemical-resistant
overalls should be considered.[7][8][10]

o Respiratory Protection: In case of insufficient ventilation or when dusts are generated, use a
NIOSH-approved respirator with a particulate filter.[7][10]

The logical workflow for assessing and mitigating hazards is illustrated in the diagram below.
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Figure 1: Hazard Mitigation Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b137635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are designed to provide a systematic approach to handling 2,6-

Dichlorobenzaldehyde safely.

General Handling Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical
fume hood is the recommended workspace.[8] All necessary PPE should be inspected and
worn correctly.

Weighing and Transfer: When weighing, use a balance inside a ventilated enclosure or fume
hood to minimize dust inhalation. Use appropriate tools (spatulas, etc.) to handle the solid
material and avoid generating dust.[8]

In Use: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke in the
handling area.[8] Keep containers securely sealed when not in use.[8]

Waste Disposal: Dispose of waste materials in a designated, labeled, and sealed container
for hazardous chemical waste.[7] Do not dispose of down the drain.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.[7][8] Clean the work area and any contaminated equipment.

The experimental workflow for safe handling is depicted in the following diagram.
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Figure 2: Safe Handling Experimental Workflow

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7][8]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash skin with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][7][8][11]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[7][8]
Inhalation may cause chemical pneumonitis and pulmonary edema.[1][10][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7][8]

Accidental Release Measures

In the event of a spill, follow these procedures:
Evacuation: Evacuate personnel from the immediate area.
Ventilation: Ensure adequate ventilation.

Containment: For small spills, dampen the solid material with 60-70% ethanol to prevent dust
formation and transfer to a suitable, labeled container for disposal.[11] For larger spills,
contain the spill with sand, earth, or vermiculite.[8]

Cleanup: Use absorbent paper dampened with 60-70% ethanol to pick up any remaining
material.[11] Wash the spill area with a soap and water solution.[11]

Disposal: Seal all contaminated materials in a vapor-tight plastic bag for disposal as
hazardous waste.[11]

Storage and Stability

Proper storage is essential to maintain the integrity of 2,6-Dichlorobenzaldehyde and prevent
hazardous reactions.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[4][8][10] Keep in a dark place as it is light-sensitive.[1][4]
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e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and iron.[1]

[2]141[5]

Disposal Considerations

All waste materials containing 2,6-Dichlorobenzaldehyde must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.[7] Do not allow the chemical to
enter drains or the environment.[8]

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the most current Safety Data Sheet (SDS) from your supplier before handling
2,6-Dichlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2,6-Dichlorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137635#2-6-dichlorobenzaldehyde-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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